Cas no 119083-00-0 (1-Methyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid)

1-Methyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid is a fluorinated pyrazole derivative with significant utility in pharmaceutical and agrochemical synthesis. Its trifluoromethyl group enhances metabolic stability and lipophilicity, making it valuable in the design of bioactive compounds. The carboxylic acid moiety allows for further functionalization, enabling its use as a versatile building block in medicinal chemistry. This compound exhibits favorable physicochemical properties, including moderate solubility in polar organic solvents, facilitating its incorporation into synthetic pathways. Its structural features contribute to improved binding affinity and selectivity in target interactions, particularly in the development of enzyme inhibitors and receptor modulators. The compound is synthesized under controlled conditions to ensure high purity and consistency.
1-Methyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid structure
119083-00-0 structure
Product Name:1-Methyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid
CAS No:119083-00-0
MF:C6H5F3N2O2
MW:194.111311674118
MDL:MFCD04110182
CID:132066
PubChem ID:354335366
Update Time:2025-10-31

1-Methyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-Methyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid
    • 1-Methyl-5-(trifluoromethyl)pyrazole-4-carboxylic Acid
    • 1H-Pyrazole-4-carboxylicacid, 1-methyl-5-(trifluoromethyl)-
    • 1H-Pyrazole-4-carboxylicacid,1-methyl-5-(trifluoromethyl)
    • 1-methyl-5-trifluoromethyl-4-pyrazolecarboxylic acid
    • Methyl-5-trifluoromethyl-1H-pyrazole-4-carboxylic acid
    • BUTTPARK 99\18-23
    • 1-Methyl-5-trifluoromethyl-1H-pyrazole-4-carboxylic acid ,97%
    • 1-Methyl-5-trifluoromethyl-1H-pyrazole-4-carboxylic acid
    • 1H-Pyrazole-4-carboxylic acid, 1-methyl-5-(trifluoromethyl)-
    • Maybridge4_000816
    • VAKOSNKAXYJZRG-UHFFFAOYSA-N
    • PubChem16974
    • HMS1523F02
    • SBB091682
    • STL411793
    • MFCD04110182
    • IDI1_031398
    • J-504964
    • AC-27614
    • M2753
    • EN300-40975
    • 1-Methyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid, AldrichCPR
    • SB13873
    • CS-0061728
    • W17346
    • AMY12075
    • 119083-00-0
    • DS-14837
    • AKOS009227602
    • Z359317812
    • DTXSID10384560
    • SCHEMBL1196081
    • SY067739
    • FT-0608071
    • 1-METHYL-5-(TRIFLUOROMETHYL)-1H-PYRAZOLE-4-CARBOXYLICACID
    • MDL： MFCD04110182
    • Inchi： 1S/C6H5F3N2O2/c1-11-4(6(7,8)9)3(2-10-11)5(12)13/h2H,1H3,(H,12,13)
    • InChI Key： VAKOSNKAXYJZRG-UHFFFAOYSA-N
    • SMILES： FC(C1=C(C(=O)O)C=NN1C)(F)F

Computed Properties

  • Exact Mass: 194.03000
  • Monoisotopic Mass: 194.03
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.7
  • Topological Polar Surface Area: 55.1

Experimental Properties

  • Density: 1.56
  • Melting Point: 121.0 to 125.0 deg-C
  • Boiling Point: 285.6°Cat760mmHg
  • Flash Point: 126.5°C
  • Refractive Index: 1.497
  • PSA: 55.12000
  • LogP: 1.13710

1-Methyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid Security Information

1-Methyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-Methyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid Pricemore >>

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 119083-00-0 95%
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Apollo Scientific
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 119083-00-0 95%
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 £91.00 2025-02-22
abcr
AB502782-200 mg
1-Methyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid; .
 119083-00-0
200mg
 €109.40 2022-07-29
abcr
AB502782-1 g
1-Methyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid; .
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